Cas no 1893123-91-5 (tert-butyl N-{2-methyl-5-2-(methylamino)ethylphenyl}carbamate)

• Product Name: tert-butyl N-{2-methyl-5-2-(methylamino)ethylphenyl}carbamate
• CAS No: 1893123-91-5
• MF: C₁₅H₂₄N₂O₂
• MW: 264.363264083862
• CID: 6039860
• PubChem ID: 117108078
• Update Time: 2025-05-24

tert-butyl N-{2-methyl-5-2-(methylamino)ethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-methyl-5-2-(methylamino)ethylphenyl}carbamate
• tert-butyl N-{2-methyl-5-[2-(methylamino)ethyl]phenyl}carbamate
• 1893123-91-5
• EN300-1881529

• Inchi： 1S/C15H24N2O2/c1-11-6-7-12(8-9-16-5)10-13(11)17-14(18)19-15(2,3)4/h6-7,10,16H,8-9H2,1-5H3,(H,17,18)
• InChI Key： YGYGEBHAMRMYLW-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C)C=CC(=C1)CCNC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.183778013g/mol
• Monoisotopic Mass: 264.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{2-methyl-5-2-(methylamino)ethylphenyl}carbamate

Research Brief on tert-butyl N-{2-methyl-5-2-(methylamino)ethylphenyl}carbamate (CAS: 1893123-91-5)

In recent years, the compound tert-butyl N-{2-methyl-5-2-(methylamino)ethylphenyl}carbamate (CAS: 1893123-91-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. The tert-butyl carbamate group, coupled with the methylaminoethylphenyl moiety, offers a versatile scaffold for the design of novel bioactive compounds. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, making it a subject of intense scientific inquiry.

The synthesis of tert-butyl N-{2-methyl-5-2-(methylamino)ethylphenyl}carbamate has been optimized to achieve high yields and purity, as reported in several peer-reviewed journals. The compound is typically synthesized via multi-step organic reactions, including protection-deprotection strategies and catalytic hydrogenation. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its structural integrity. These synthetic methodologies are crucial for ensuring the reproducibility and scalability of the compound, which is essential for further pharmacological evaluations.

Pharmacological studies have revealed that tert-butyl N-{2-methyl-5-2-(methylamino)ethylphenyl}carbamate exhibits promising activity in various biological assays. Preliminary data suggest its potential as a modulator of specific neurotransmitter systems, making it a candidate for the treatment of neurological disorders. Additionally, its interaction with certain enzyme targets has been investigated, highlighting its applicability in the development of enzyme inhibitors. These findings underscore the compound's versatility and its potential to serve as a lead structure in medicinal chemistry.

Recent advancements in computational chemistry have further elucidated the molecular interactions of tert-butyl N-{2-methyl-5-2-(methylamino)ethylphenyl}carbamate with biological targets. Molecular docking and dynamics simulations have provided insights into its binding modes and affinity, facilitating the rational design of derivatives with enhanced pharmacological profiles. These in silico approaches, combined with experimental validations, have accelerated the discovery of novel analogs with improved efficacy and selectivity.

In conclusion, tert-butyl N-{2-methyl-5-2-(methylamino)ethylphenyl}carbamate (CAS: 1893123-91-5) represents a promising scaffold in chemical biology and pharmaceutical research. Its synthetic accessibility, coupled with its diverse pharmacological activities, positions it as a valuable tool for drug discovery. Future research should focus on expanding its therapeutic applications and optimizing its pharmacokinetic properties to advance its clinical potential. This brief highlights the current state of knowledge and underscores the need for continued investigation into this intriguing compound.